![molecular formula C12H7FN2O4 B1439462 5-(4-Fluorophenyl)pyrazine-2,3-dicarboxylic acid CAS No. 1148027-08-0](/img/structure/B1439462.png)
5-(4-Fluorophenyl)pyrazine-2,3-dicarboxylic acid
Overview
Description
5-(4-Fluorophenyl)pyrazine-2,3-dicarboxylic acid is a chemical compound with the CAS Number: 1148027-08-0 . It has a molecular weight of 262.2 g/mol .
Synthesis Analysis
The synthesis of pyrazine derivatives has been a subject of research . A metal–organic framework (MOF) with a Zr (IV) ion containing a 2,3,5,6-tetrakis (4-carboxyphenyl)pyrazine (H4L) ligand was prepared by a solvothermal method .Molecular Structure Analysis
The molecular formula of 5-(4-Fluorophenyl)pyrazine-2,3-dicarboxylic acid is C12H7FN2O4.Chemical Reactions Analysis
Pyrazine derivatives have been known to react with metal salts to yield insoluble polynuclear materials . A metal–organic framework (MOF) with a Zr (IV) ion containing a 2,3,5,6-tetrakis (4-carboxyphenyl)pyrazine (H4L) ligand was synthesized using a solvothermal method .Scientific Research Applications
Chemical Synthesis
“5-(4-Fluorophenyl)pyrazine-2,3-dicarboxylic acid” is a chemical compound with the CAS Number: 1148027-08-0 . It is used in the field of chemical synthesis for the production of various other compounds .
Biomedical Applications
Pyrazolo[3,4-b]pyridines, a group of heterocyclic compounds which includes “5-(4-Fluorophenyl)pyrazine-2,3-dicarboxylic acid”, have been extensively studied for their biomedical applications . They have been synthesized and evaluated for their cytotoxicity against tumor cell lines, showing potent antitumor activity.
Drug Design and Development
The structural similarity of pyrazolo[3,4-b]pyridines to the purine bases adenine and guanine has attracted the interest of medicinal chemists . This makes “5-(4-Fluorophenyl)pyrazine-2,3-dicarboxylic acid” a potential candidate for drug design and development .
Research and Laboratory Use
“5-(4-Fluorophenyl)pyrazine-2,3-dicarboxylic acid” is available for purchase from various suppliers for use in scientific research . It can be used in laboratory experiments to study its properties and potential applications .
Safety and Hazards
properties
IUPAC Name |
5-(4-fluorophenyl)pyrazine-2,3-dicarboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7FN2O4/c13-7-3-1-6(2-4-7)8-5-14-9(11(16)17)10(15-8)12(18)19/h1-5H,(H,16,17)(H,18,19) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMIMZZBEDSTQRB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CN=C(C(=N2)C(=O)O)C(=O)O)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7FN2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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